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Compound of Interest

Compound Name: N3PT

Cat. No.: B1139218 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: N3PT (N3-pyridyl thiamine) is a potent and selective inhibitor of transketolase

(TKT), a critical enzyme in the pentose phosphate pathway.[1][2][3][4] As a thiamine antagonist,

N3PT becomes active upon intracellular pyrophosphorylation, after which it binds to apo-

transketolase with high affinity, effectively blocking the production of ribose precursors required

for DNA and RNA synthesis.[1][5][6] Accurate and consistent preparation of N3PT stock

solutions is paramount for achieving reproducible results in both in vitro and in vivo

experimental settings. This document provides a detailed protocol for the preparation, storage,

and handling of N3PT stock solutions.

N3PT Physicochemical Properties
A summary of the key properties of N3PT is presented below. This data is essential for

accurate calculations and proper handling of the compound.
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Property Value Source(s)

Synonyms N3-pyridyl thiamine [1][2][5]

CAS Number 13860-66-7 [1][2][3][5][7]

Molecular Formula C13H19Cl2N3OS [1][2][3][5][7]

Molecular Weight 336.28 g/mol [1][2][3][5][7]

Appearance
Light yellow to yellow solid

powder
[1][2]

Solubility
Soluble in DMSO at 2.86

mg/mL (8.50 mM)
[1][3][5][7]

Protocol for Preparing N3PT Stock Solution (10 mM)
This protocol details the steps to prepare a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO).

Materials:

N3PT solid (CAS: 13860-66-7)

Anhydrous/Hygroscopic DMSO (Biotechnology Grade)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Ultrasonic bath

Procedure:

Pre-equilibration: Before opening, allow the vial of N3PT solid and the bottle of DMSO to

equilibrate to room temperature for at least 60 minutes. This prevents moisture

condensation.[8]
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Mass Calculation: Calculate the mass of N3PT required. To prepare 1 mL of a 10 mM stock

solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 336.28 g/mol × 1000 mg/g = 3.36 mg

Weighing: Accurately weigh 3.36 mg of N3PT solid using an analytical balance and place it

into a sterile vial.

Dissolution: Add 1 mL of DMSO to the vial containing the N3PT solid.

Solubilization:

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

If the solid is not fully dissolved, place the vial in an ultrasonic bath for 5-10 minutes.[1][3]

[7]

Gentle warming to 37°C can also aid dissolution if necessary.[5][7]

Visual Inspection: Ensure the final solution is clear and free of any visible particulates. If

particulates remain, repeat the solubilization step.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile, tightly sealed vials.[1][5][8][9]

Storage and Stability
Proper storage is critical to maintain the integrity and activity of N3PT.
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Form
Storage
Temperature

Duration Notes Source(s)

Solid Powder -20°C Months to years

Store in a dry,

dark

environment.

[2]

Stock Solution

(in DMSO)
-20°C Up to 1 month

Recommended

for short-term

storage.

[1][8][9]

Stock Solution

(in DMSO)
-80°C Up to 6 months

Recommended

for long-term

storage.

[1]

Handling: When using a stored aliquot, thaw it completely and bring it to room temperature

before opening the vial.

Mechanism of Action and Experimental Workflow
N3PT functions by inhibiting transketolase, a key enzyme in the non-oxidative branch of the

pentose phosphate pathway. The diagrams below illustrate its mechanism of action and the

general workflow for stock solution preparation.
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Caption: Mechanism of N3PT as a transketolase inhibitor.
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Storage Options

Start: Obtain N3PT Solid
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Caption: Workflow for preparing N3PT stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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